molecular formula C10H7ClN4O B11872760 2-(Chloromethyl)[1,2,4]triazolo[4,3-a]quinoxalin-1(2H)-one CAS No. 61645-28-1

2-(Chloromethyl)[1,2,4]triazolo[4,3-a]quinoxalin-1(2H)-one

Cat. No.: B11872760
CAS No.: 61645-28-1
M. Wt: 234.64 g/mol
InChI Key: YFEAHCOTXGAGFR-UHFFFAOYSA-N
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Description

Preparation Methods

The synthesis of 2-(Chloromethyl)-[1,2,4]triazolo[4,3-a]quinoxalin-1(2H)-one typically involves the reaction of quinoxaline derivatives with appropriate reagents to introduce the triazole ring and chloromethyl group. One common method involves the cyclization of 2-hydrazinoquinoxaline with chloroacetyl chloride, followed by treatment with phosphorus oxychloride (POCl3) to form the desired triazoloquinoxaline structure . Industrial production methods may involve similar synthetic routes but optimized for large-scale production with considerations for yield, purity, and cost-effectiveness.

Mechanism of Action

The mechanism of action of 2-(Chloromethyl)-[1,2,4]triazolo[4,3-a]quinoxalin-1(2H)-one involves its interaction with specific molecular targets. For instance, it has been shown to inhibit c-Met kinase, a protein involved in cancer cell proliferation and survival . The compound binds to the active site of the kinase, preventing its activity and thereby inhibiting cancer cell growth. Additionally, its antimicrobial activity is attributed to its ability to disrupt bacterial cell membranes and inhibit essential enzymes .

Comparison with Similar Compounds

2-(Chloromethyl)-[1,2,4]triazolo[4,3-a]quinoxalin-1(2H)-one can be compared with other triazoloquinoxaline derivatives, such as:

The uniqueness of 2-(Chloromethyl)-[1,2,4]triazolo[4,3-a]quinoxalin-1(2H)-one lies in its specific substitution pattern and the resulting biological activities, making it a valuable compound for further research and development.

Properties

CAS No.

61645-28-1

Molecular Formula

C10H7ClN4O

Molecular Weight

234.64 g/mol

IUPAC Name

2-(chloromethyl)-[1,2,4]triazolo[4,3-a]quinoxalin-1-one

InChI

InChI=1S/C10H7ClN4O/c11-6-14-10(16)15-8-4-2-1-3-7(8)12-5-9(15)13-14/h1-5H,6H2

InChI Key

YFEAHCOTXGAGFR-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C2C(=C1)N=CC3=NN(C(=O)N23)CCl

Origin of Product

United States

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